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Compound of Interest

6-(2,2,2-Trifluoroethoxy)pyridin-3-
Compound Name:
amine

Cat. No.: B1268165

Pyridine-Derived Herbicides

Substituted pyridines are a major class of herbicides, most notably synthetic auxins that mimic
the plant hormone indole-3-acetic acid (IAA), leading to unregulated growth and plant death in
susceptible broadleaf weeds.[4][5]

Efficacy Data

The efficacy of pyridine herbicides is often measured by their ability to control specific weed
species at various application rates.
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Mode of Action: Synthetic Auxins

Pyridine herbicides like clopyralid and picloram function as synthetic auxins. They bind to auxin

receptors, primarily TIR1/AFB proteins, leading to the degradation of Aux/IAA transcriptional

repressors. This degradation de-represses auxin response factors (ARFs), causing an

overstimulation of auxin-responsive genes, which results in uncontrolled cell division and

growth, ultimately killing the target plant.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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